N~1~,N~4~-diphenyl-1,4-diazepane-1,4-dicarbothioamide

• IUPAC Name: 1-N,4-N-diphenyl-1,4-diazepane-1,4-dicarbothioamide
• InChI: InChI=1S/C19H22N4S2/c24-18(20-16-8-3-1-4-9-16)22-12-7-13-23(15-14-22)19(25)21-17-10-5-2-6-11-17/h1-6,8-11H,7,12-15H2,(H,20,24)(H,21,25)
• InChI Key: UWCBVSRSXCNAIK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=S)NC2=CC=CC=C2)C(=S)NC3=CC=CC=C3
• Molecular Formula: C19H22N4S2
• Molecular Weight: 370.5 g/mol

Description

N~1~,N~4~-diphenyl-1,4-diazepane-1,4-dicarbothioamide (DPDD) is a chemical compound that has been widely studied in the scientific community due to its potential applications in various areas. DPDD is a heterocyclic compound that contains both nitrogen and sulfur atoms, and is structurally related to the diazepines. It is a colorless solid that is insoluble in water, but soluble in organic solvents.

Scientific Research Applications

Organic Electronics and Optoelectronics

N1,N4-diphenyl-1,4-diazepane-1,4-dicarbothioamide exhibits promising properties for use in organic electronic devices. . Its electron-rich and conjugated structure makes it suitable for charge transport, which is crucial for efficient device performance.

Computational Chemistry and Molecular Modeling

Theoretical studies using computational methods (such as density functional theory) have provided insights into the electronic structure, stability, and reactivity of N1,N4-diphenyl-1,4-diazepane-1,4-dicarbothioamide. These simulations help predict its behavior under different conditions and guide experimental investigations.